![molecular formula C21H31N5O2 B5594081 5,7-dimethyl-3-{[3-(3-morpholin-4-yl-3-oxopropyl)piperidin-1-yl]methyl}pyrazolo[1,5-a]pyrimidine](/img/structure/B5594081.png)
5,7-dimethyl-3-{[3-(3-morpholin-4-yl-3-oxopropyl)piperidin-1-yl]methyl}pyrazolo[1,5-a]pyrimidine
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Description
5,7-dimethyl-3-{[3-(3-morpholin-4-yl-3-oxopropyl)piperidin-1-yl]methyl}pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C21H31N5O2 and its molecular weight is 385.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 385.24777525 g/mol and the complexity rating of the compound is 527. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Synthesis and Derivatives
A study by Ho and Suen (2013) explored the synthesis of novel heterocyclic compounds, including morpholine, piperazines, and pyrazole derivatives, through intramolecular cyclization processes. These compounds have potential applications in medicinal chemistry and drug design due to their diverse biological activities (Ho & Suen, 2013).
Nucleoside Derivatives and Their Biological Activity
Bulychev, Korbukh, and Preobrazhenskaya (1981) synthesized derivatives of pyrazolo[3,4-d]pyrimidin-3-ylacetic acid and their nucleosides, modifying the structure to include N-piperidino and N-morpholino groups. These modifications are crucial for studying the biological activity of nucleoside derivatives, potentially offering new insights into their mechanism of action and therapeutic applications (Bulychev, Korbukh, & Preobrazhenskaya, 1981).
Anti-Inflammatory and Analgesic Agents
Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, incorporating morpholine and piperidine derivatives. These compounds were evaluated for their cyclooxygenase inhibition, analgesic, and anti-inflammatory activities, highlighting their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Insecticidal Activities
Research by Bakhite, Abd-Ella, El-Sayed, and Abdel-Raheem (2014) involved the synthesis of pyridine derivatives, including morpholine and piperidine derivatives, and their evaluation as insecticides against the cowpea aphid. This study provides valuable insights into the potential use of similar compounds in developing new insecticidal agents (Bakhite et al., 2014).
Properties
IUPAC Name |
3-[1-[(5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)methyl]piperidin-3-yl]-1-morpholin-4-ylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31N5O2/c1-16-12-17(2)26-21(23-16)19(13-22-26)15-24-7-3-4-18(14-24)5-6-20(27)25-8-10-28-11-9-25/h12-13,18H,3-11,14-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWTVPWZJVFDINS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C(C=NN12)CN3CCCC(C3)CCC(=O)N4CCOCC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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